(3-Chloroquinoxalin-2-yl)(thiophen-2-ylsulfonyl)acetonitrile

• IUPAC Name: 2-(3-chloroquinoxalin-2-yl)-2-thiophen-2-ylsulfonylacetonitrile
• InChI: InChI=1S/C14H8ClN3O2S2/c15-14-13(17-9-4-1-2-5-10(9)18-14)11(8-16)22(19,20)12-6-3-7-21-12/h1-7,11H
• InChI Key: BLXLDFQAYBOBOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)C(C#N)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C14H8ClN3O2S2
• Molecular Weight: 349.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoxaline ring (a bicyclic compound containing two nitrogen atoms), a thiophene ring (a five-membered ring with one sulfur atom), a sulfonyl group (a sulfur atom bonded to two oxygen atoms), and a nitrile group (a carbon triple-bonded to a nitrogen).

Chemical Reactions Analysis

Quinoxaline derivatives are known to participate in a variety of chemical reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitution reactions. The presence of the sulfonyl and nitrile groups could also influence the reactivity of the compound.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological context. Quinoxaline derivatives have been studied for their antimicrobial, anticancer, and other biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The study of quinoxaline derivatives is a vibrant field due to their diverse biological activities. Future research could explore the synthesis, properties, and potential applications of “(3-Chloroquinoxalin-2-yl)(thiophen-2-ylsulfonyl)acetonitrile” in more detail.